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Cat. No.: B579609

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of Suberic acid-d4, a

deuterated form of suberic acid. Adherence to these protocols is critical for minimizing risks and

complying with regulatory standards.

Immediate Safety and Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate any potential

hazards. Suberic acid is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation[1][2][3].

Personal Protective Equipment (PPE): Before handling Suberic acid-d4 or cleaning up a spill,

ensure you are wearing the appropriate PPE:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat or apron
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Spill Containment and Cleanup:

Minor Spills: For small spills, immediately clean the area. Avoid breathing in dust and prevent

contact with skin and eyes[1]. Use an inert absorbent material to collect the spilled solid.

Major Spills: In the case of a larger spill, it is crucial to alert personnel in the vicinity and

contact your institution's Environmental Health and Safety (EHS) department or emergency

responders[1].

Collection: Carefully sweep up the spilled material and place it into a suitable, sealed, and

properly labeled container for hazardous waste[4].

Decontamination: After the bulk of the spill has been removed, decontaminate the area. All

cleaning materials should also be disposed of as hazardous waste.

Step-by-Step Disposal Protocol
The primary and mandatory method for the disposal of Suberic acid-d4 is through a licensed

professional waste disposal service[4]. Due to its deuterated nature, on-site neutralization is

not recommended without explicit approval from your institution's EHS department[4].

Waste Segregation: Do not mix Suberic acid-d4 waste with other waste streams, especially

bases or incompatible solvents, to prevent chemical reactions[4].

Containerization: Collect and store Suberic acid-d4 waste in a compatible, leak-proof

container with a secure lid[4][5]. The container must be clearly labeled as "Hazardous

Waste" and include the chemical name "Suberic acid-d4".

Storage: Store the waste container in a designated and well-ventilated satellite accumulation

area within the laboratory. It is best practice to use secondary containment to prevent leaks

or spills[4].

Professional Disposal: Arrange for pickup and disposal by a certified hazardous waste

management company. All waste disposal must be conducted in accordance with local,

state, and federal regulations[1].

Quantitative Data for Suberic Acid
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The following table summarizes key quantitative data for suberic acid, the non-deuterated form.

This information is useful for understanding its physical properties.

Property Value

Melting Point 141 - 144 °C / 285.8 - 291.2 °F[6]

Boiling Point 230 °C / 446 °F at 15 mmHg[3]

Flash Point 203 °C / 397.4 °F[6]

Molecular Formula C8H14O4

Molecular Weight 174.19 g/mol [3]

Disposal Workflow
The following diagram illustrates the recommended workflow for the proper disposal of Suberic
acid-d4.

Step 1: Waste Generation & Segregation Step 2: Containerization Step 3: Storage Step 4: Disposal

Generate Waste Segregate Waste Use Compatible Container Label Container Store in Designated Area Use Secondary Containment Contact EHS Professional Disposal

Click to download full resolution via product page

Caption: Suberic acid-d4 disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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